1,4-Dithiane

• IUPAC Name: 1,4-dithiane
• InChI: InChI=1S/C4H8S2/c1-2-6-4-3-5-1/h1-4H2
• InChI Key: LOZWAPSEEHRYPG-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCS1
• Molecular Formula: C4H8S2
• DSSTOX Substance ID: DTXSID3024077
• Molecular Weight: 120.2 g/mol
• Physical Description: White solid; [HSDB] White solid with a strong offensive odor; [Alfa Aesar MSDS], Solid, white to off-white crystals
• Boiling Point: 115.6 °C at 60 mm Hg, 199.00 to 200.00 °C. @ 760.00 mm Hg
• Solubility: Soluble in ethanol, ether, carbon tetrachloride, acetic acid and carbon disulfide., In water, 3,000 mg/L at 25 °C, 3 mg/mL at 25 °C, slightly soluble in hot water;soluble in hot alcohol, oil
• Vapor Pressure: 1.57 [mmHg], 0.80 mm Hg at 25 °C
• Color/Form: White crystals
• CAS No.: 505-29-3
• Melting Point: 112.3 °C, 112 - 113 °C

Description

1,4-dithiane is a dithiane that is cyclohexane in which the -CH2- units at positions 1 and 2 have been replaced by sulfur atoms.
1, 4-Dithiane, also known as p-dithiane or fema 3831, belongs to the class of organic compounds known as dithianes. Dithianes are compounds containing a dithiane moiety, which is composed of a cyclohexane core structure wherein two methylene units are replaced by sulfur centres. Within the cell, 1, 4-dithiane is primarily located in the cytoplasm. 1, 4-Dithiane is a fishy, garlic, and onion tasting compound that can be found in garden tomato. This makes 1, 4-dithiane a potential biomarker for the consumption of this food product.

Scientific Research Applications

Synthesis of Complex Molecular Architectures

1,4-Dithianes serve as effective C2-building blocks in the synthesis of complex molecular structures. They offer unique transformations useful in assembling a wide array of molecular architectures, including lipids, carbohydrates, and carbocyclic scaffolds (Ryckaert et al., 2023).

Analytical and Characterization Methods

Gas chromatographic procedures using flame ionization detection have been developed to determine the purity of 1,4-dithiane. These methods are crucial for toxicological evaluation in research settings (Thompson et al., 1989).

Conformational Studies

This compound has been studied for its conformational properties, particularly in the context of six-membered rings. Electrical polarization and nuclear magnetic resonance measurements have aided in understanding its flexible ring conformation (Lautenschlaeger & Wright, 1963).

Synthesis of Sulfur-Containing Functionalized Heterocycles

The compound has been utilized for the in situ generation of 2-mercaptoacetaldehyde, a versatile two-carbon synthon. This application is significant in the construction of sulfur-containing heterocyclic compounds, critical in organic and medicinal chemistry (Zamberlan et al., 2018).

Conformational Change Studies

Studies have explored the conformational change from chair to boat upon ionization of this compound, providing insights into molecular dynamics and structure (Momose et al., 1984).

NMR Spectroscopy and Molecular Mechanics

This compound's conformational analysis has been enhanced by NMR spectroscopy and molecular mechanics, providing valuable insights into its structural properties (Strelenko et al., 1991).

Vibrational Spectra Analysis

Infrared and Raman spectra studies of this compound have contributed to understanding its fundamental frequencies and molecular dynamics (Klaboe, 1969).

Strategies for Synthesizing Complex Natural Products

This compound linchpins have been integral in strategies for synthesizing complex natural and unnatural products, serving as efficient components for fragment union and linchpin couplings (Smith & Adams, 2004).

Crystal Structure Analysis

The crystal structure of various this compound derivatives has been analyzed, contributing to our understanding of molecular conformation and interactions (Kalff & Romers, 2010).

Mechanism of Action

Target of Action

1,4-Dithiane is a heterocyclic compound composed of a cyclohexane core structure wherein two methylene bridges are replaced by sulfur . It is primarily used as a building block in organic synthesis . The primary targets of this compound are carbon–carbon bonds, where it contributes to their formation .

Mode of Action

This compound interacts with its targets through its specific heterocyclic reactivity . This reactivity allows for the controlled synthesis of carbon–carbon bonds . The sulfur-heterocycle can be chemoselectively cleaved or reduced to reveal a versatile C2-synthon . This means that this compound can be transformed into other compounds, contributing to the formation of complex molecular architectures .

Biochemical Pathways

The biochemical pathways affected by this compound are primarily those involved in the synthesis of complex molecular structures . It is used in the assembly of a wide array of complex molecular architectures, ranging from lipids and carbohydrates to various carbocyclic scaffolds . The domino process comprises two consecutive reactions: cleavage of this compound-2,5-diol leading to mercaptoacetaldehyde and [3 + 3] cycloaddition of mercaptoacetaldehyde with azomethine imines .

Pharmacokinetics

One study provided evidence that this compound is systemically absorbed following oral gavage .

Action Environment

The action of this compound can be influenced by environmental factors. For instance, the lithiated derivatives of 1,4-dithiin can be generated by ‘ortho-lithiation’-type reactions at −110 °C in THF . .

Safety and Hazards

1,4-Dithiane is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It causes skin irritation, serious eye irritation, and may cause respiratory irritation. Thermal decomposition can lead to the release of irritating gases and vapors.

Relevant Papers

• “1,4-Dithianes: attractive C2-building blocks for the synthesis of complex molecular architectures” covers the synthetic applications of 1,4-dithianes, as well as derivatives thereof at various oxidation states.
• “this compound-2,5-diol in the synthesis of thiophenes (microreview)” provides insight on the selected methods of thiophene synthesis starting from this compound-2,5-diol.

Biochemical Analysis

Biochemical Properties

1,4-Dithiane plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, this compound can act as a substrate for certain oxidoreductases, which catalyze the oxidation-reduction reactions involving sulfur atoms. Additionally, it can form covalent bonds with cysteine residues in proteins, leading to the formation of stable thioether linkages. These interactions are crucial for the modulation of enzyme activity and protein function .

Cellular Effects

This compound has been shown to influence various cellular processes. It can affect cell signaling pathways by modulating the activity of key signaling proteins. For example, this compound can inhibit the activity of certain kinases, leading to alterations in phosphorylation patterns and downstream signaling events. Furthermore, it can impact gene expression by interacting with transcription factors and other regulatory proteins. These effects on cell signaling and gene expression ultimately influence cellular metabolism and function .

Molecular Mechanism

The molecular mechanism of action of this compound involves its ability to form covalent bonds with biomolecules. It can bind to the active sites of enzymes, leading to enzyme inhibition or activation. For instance, this compound can inhibit the activity of certain proteases by forming covalent adducts with the catalytic residues. Additionally, it can modulate gene expression by interacting with DNA-binding proteins and altering their binding affinity to specific DNA sequences .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound is relatively stable under standard laboratory conditions, but it can undergo degradation when exposed to light or heat. Long-term exposure to this compound has been shown to affect cellular function, leading to changes in cell viability and proliferation. These temporal effects are important considerations for experimental design and data interpretation .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound can exhibit beneficial effects, such as antioxidant activity and protection against oxidative stress. At high doses, this compound can be toxic and cause adverse effects, including liver and kidney damage. These dosage-dependent effects highlight the importance of careful dose optimization in preclinical studies .

Metabolic Pathways

This compound is involved in several metabolic pathways. It can be metabolized by cytochrome P450 enzymes, leading to the formation of various metabolites. These metabolites can further interact with other enzymes and cofactors, affecting metabolic flux and metabolite levels. The metabolic pathways of this compound are complex and can vary depending on the specific biological context .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It can interact with specific transporters and binding proteins, facilitating its uptake and distribution. Additionally, this compound can accumulate in certain cellular compartments, influencing its localization and activity. These transport and distribution properties are important for understanding the compound’s biological effects .

Subcellular Localization

The subcellular localization of this compound is influenced by several factors, including targeting signals and post-translational modifications. The compound can be directed to specific compartments or organelles, where it can exert its effects. For example, this compound can localize to the mitochondria, affecting mitochondrial function and energy metabolism. Understanding the subcellular localization of this compound is crucial for elucidating its mechanism of action .